2-(2,4-Dimethoxyphenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 2-(2,4-dimethoxyphenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C16H16O5/c1-19-10-4-6-12(14(8-10)16(17)18)13-7-5-11(20-2)9-15(13)21-3/h4-9H,1-3H3,(H,17,18)
• InChI Key: HDUACNQKDALWMS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=C(C=C(C=C2)OC)OC)C(=O)O
• Molecular Formula: C16H16O5
• DSSTOX Substance ID: DTXSID70681269
• Molecular Weight: 288.29 g/mol
• CAS RN: 854241-25-1

Description

2-(2,4-Dimethoxyphenyl)-5-methoxybenzoic acid (DMPB) is a versatile compound with a wide range of applications in the fields of science and technology. It is a derivative of benzoic acid and is a common building block in organic synthesis. It is a white solid with a melting point of 108-112 °C and has a molecular formula of C10H12O5. DMPB has been extensively studied in the past few decades due to its numerous applications in the fields of organic synthesis and biochemistry.

Mechanism of Action

The mechanism of action of 2-(2,4-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% is not well understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase, which is responsible for the production of prostaglandins and other inflammatory mediators. It is also believed to inhibit the enzyme lipoxygenase, which is responsible for the production of leukotrienes and other pro-inflammatory mediators.
Biochemical and Physiological Effects
2-(2,4-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins and other inflammatory mediators, as well as the production of leukotrienes and other pro-inflammatory mediators. It has also been shown to have antioxidant and anti-inflammatory effects, as well as anti-cancer effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2,4-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% in laboratory experiments is its low cost and availability. It is also relatively easy to synthesize, making it a convenient starting material for a variety of synthetic reactions. A major limitation of using 2-(2,4-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% in laboratory experiments is its potential toxicity. It is important to use it in a safe and controlled manner and to follow safety protocols when handling it.

Future Directions

There are a number of potential future directions for the use of 2-(2,4-Dimethoxyphenyl)-5-methoxybenzoic acid, 95%. These include further research into its mechanism of action, as well as its potential use in the synthesis of new compounds and drugs. It could also be used in the development of new analytical techniques and as a tool in biotechnology. Additionally, its potential use in the development of new materials and in the treatment of various diseases should also be explored.

Synthesis Methods

The synthesis of 2-(2,4-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% is typically carried out by reacting 2,4-dimethoxybenzaldehyde with 5-methoxybenzoic acid in the presence of a strong base such as sodium hydroxide. The reaction is carried out in an aprotic solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF). The reaction is typically carried out at room temperature and the product is isolated by recrystallization from a suitable solvent.

Scientific Research Applications

2-(2,4-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% has been used in a variety of scientific research applications, including organic synthesis, biochemistry, and medicinal chemistry. It has been used to synthesize a variety of compounds, including heterocycles, polymers, and pharmaceuticals. It has also been used as a starting material in the synthesis of a variety of biologically active compounds, including antibiotics, antifungals, and anticancer drugs.